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Compound of Interest

Compound Name: 1,7-Diazaspiro[4.4]nonan-2-one
CAS No.: 1400797-52-5
Cat. No.: B3101771
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Introduction: Escaping "Flatland" in Covalent
Inhibition

The discovery of the Switch-Il Pocket (SII-P) on KRAS G12C revolutionized oncology,
transforming a previously "undruggable" target into a tractable one. First-generation inhibitors
like Sotorasib (AMG 510) and Adagrasib (MRTX849) utilized planar heterocyclic cores to

scaffold the acrylamide warhead. However, the next frontier in KRAS inhibition involves
spirocyclic diamines.

These 3D-rich scaffolds (high Fsp? fraction) offer a distinct advantage: they rigidly vector the
electrophile towards Cysteine 12 (C12) while simultaneously projecting substituents into the
solvent-exposed regions or cryptic sub-pockets (e.g., H95/Y96/Q99) without the entropy
penalty associated with flexible linear chains.

This guide details the design rationale, synthetic assembly, and validation protocols for
developing next-generation KRAS G12C inhibitors anchored by spirocyclic diamine linkers.

Rationale & Design Strategy
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The "Warhead-Linker-Scaffold" Triad

Effective covalent inhibition of KRAS G12C requires a precise geometric arrangement. The
spirocyclic diamine serves as the critical "Linker" component.
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Structural Logic: The Entropy Advantage

Linear diamine linkers (e.g., piperazine) allow the warhead to sample multiple unproductive
conformations. A spirocyclic linker locks the nitrogen vectors, pre-organizing the molecule into a
"bioactive" conformation before binding. This reduces the entropic cost (

) and improves potency (
).
Visualization: The Design Cycle

The following diagram illustrates the iterative design cycle for spirocyclic KRAS inhibitors.
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Figure 1: Iterative design workflow for optimizing spirocyclic KRAS G12C inhibitors.

Protocol: Synthetic Assembly of Spirocyclic Cores

Objective: To couple a Boc-protected spirocyclic diamine to a heteroaryl core, followed by
deprotection and acrylamide installation.

Materials

o Core: 2,4-dichloro-heterocycle (e.g., Quinazoline derivative).
 Linker:tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate (or similar).

» Reagents: DIPEA, TFA, Acryloyl chloride, DCM, DMF.

Step-by-Step Methodology

» SNAr Displacement (Core Attachment):

o

Dissolve the Core (1.0 eq) in DMF (0.1 M).

[¢]

Add the Boc-protected spirocyclic diamine (1.1 eq) and DIPEA (3.0 eq).

[¢]

Heat to 80°C for 4 hours. Monitor by LC-MS for conversion.

o

Note: The spiro-geometry often slows nucleophilic attack compared to piperazine;
elevated heat may be required.

o Deprotection:

o Concentrate the reaction mixture. Resuspend in DCM/TFA (4:1).
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o Stir at RT for 1 hour to remove the Boc group.

o Evaporate volatiles to dryness.

e Warhead Installation (Acrylation):

o

Redissolve the crude amine salt in dry DCM at 0°C.

[¢]

Add DIPEA (5.0 eq) to neutralize TFA salts.

[e]

Dropwise add Acryloyl chloride (1.05 eq). Critical: Do not overshoot, as bis-acrylation can
occur on secondary amines in the core.

[¢]

Quench with NaHCOs after 15 minutes.
 Purification:
o Purify via Reverse-Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).
o Lyophilize to obtain the final inhibitor.
Protocol: Biochemical Validation (Intact Protein MS)
Objective: Determine the covalent binding efficiency (

) of the inhibitor against Recombinant KRAS G12C (GDP-bound).

Principle

Unlike reversible inhibitors (measured by IC50), covalent inhibitors are time-dependent.[1] We
measure the rate of adduct formation using Intact Protein Mass Spectrometry (LC-MS).

Experimental Workflow
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Figure 2: Intact Protein Mass Spectrometry workflow for determining kinetic parameters.

Detailed Protocol

o Protein Prep: Dilute GDP-loaded KRAS G12C (residues 1-169) to 2 uM in Assay Buffer (20
mM HEPES pH 7.5, 150 mM NacCl, 1 mM MgClLz).

¢ Dosing: Prepare a 10-point dilution series of the inhibitor (e.g., 10 uM down to 1 nM).

¢ Reaction: Mix Protein and Inhibitor 1:1 (Final protein: 1 uM). Incubate at RT.
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e Sampling: At defined timepoints (
=15, 30, 60, 120 min), remove an aliquot and quench with 2% Formic Acid/50% Acetonitrile.

e Analysis: Inject onto a C4 desalting column connected to a Q-TOF or Orbitrap MS.
e Calculation:
o Deconvolute spectra to obtain intensity of Unmodified (

) and Modified (
) peaks.

o Calculate Occupancy:
o Fit data to the equation:

to solve for

Protocol: Cellular Potency (pERK Assay)

Objective: Quantify the inhibition of the MAPK signaling pathway in KRAS G12C-dependent
cell lines (NCI-H358 or MIA PaCa-2).

Materials

e Cell Line: NCI-H358 (Lung Adenocarcinoma, Homozygous KRAS G12C).
o Assay Kit: AlphaLISA pERK1/2 (Thr202/Tyr204) Kit (PerkinElmer) or HTRF equivalent.

 Lysis Buffer: Supplemented with Phosphatase Inhibitors (NasVOa, NaF).

Procedure

e Seeding: Plate NCI-H358 cells (20,000 cells/well) in a 96-well plate. Incubate overnight.

o Treatment: Treat cells with serial dilutions of the spirocyclic inhibitor for 2 hours.
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o Note: 2 hours is sufficient for covalent engagement and pERK turnover.

o Lysis: Aspirate media and add 50 pL Lysis Buffer. Shake for 10 min.
o Detection:
o Transfer 5 pL lysate to a 384-well OptiPlate.
o Add Acceptor Beads (anti-pERK) and Donor Beads (Streptavidin).
o Incubate for 2 hours in the dark.

» Readout: Measure signal on an EnVision Multilabel Plate Reader (Excitation: 680 nm,
Emission: 615 nm).

» Data Analysis: Normalize signal to DMSO control (0% inhibition) and Trametinib control
(100% inhibition). Calculate IC50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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